Cas no 222733-86-0 (1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-)
222733-86-0 structure
Product Name:1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-
CAS No:222733-86-0
MF:C14H20N2
MW:216.322003364563
CID:244444
PubChem ID:2762736
Update Time:2025-04-19
1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-
- 2-(5-tert-butyl-1H-indol-3-yl)ethanamine
- 5-TERT-BUTYLTRYPTAMINE
- BDBM50073684
- 2-(5-tert-Butyl-1H-indol-3-yl)-ethylamine
- CHEMBL444341
- DTXSID10376405
- FT-0620784
- SCHEMBL7853204
- 222733-86-0
- DB-081190
-
- Inchi: 1S/C14H20N2/c1-14(2,3)11-4-5-13-12(8-11)10(6-7-15)9-16-13/h4-5,8-9,16H,6-7,15H2,1-3H3
- InChI Key: IUCZXQIDXFHTHA-UHFFFAOYSA-N
- SMILES: N1C=C(CCN)C2=C1C=CC(=C2)C(C)(C)C
Computed Properties
- Exact Mass: 216.16300
- Monoisotopic Mass: 216.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.8A^2
Experimental Properties
- Density: 1.054
- Boiling Point: 375.2°Cat760mmHg
- Flash Point: 208.6°C
- Refractive Index: 1.598
- PSA: 41.81000
- LogP: 3.66690
1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
222733-86-0 (1H-Indole-3-ethanamine,5-(1,1-dimethylethyl)-) Related Products
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- 61-54-1(Tryptamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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